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Introduction

AH2-14c is a small molecule inhibitor of the DNA demethylase ALKBH2 (AlkB Homolog 2,
Alpha-Ketoglutarate-Dependent Dioxygenase). ALKBH2 is a DNA repair enzyme that removes
alkylation damage from DNA, and its overexpression has been implicated in the progression
and chemoresistance of several cancers, including glioblastoma. By inhibiting ALKBH2, AH2-
14c presents a promising tool for cancer research and therapeutic development, particularly in
sensitizing cancer cells to alkylating chemotherapeutic agents.

These application notes provide a comprehensive guide for the use of AH2-14c in cell culture
experiments, including its mechanism of action, protocols for key assays, and expected
outcomes based on available data.

Mechanism of Action

AH2-14c functions as a competitive inhibitor of ALKBH2. ALKBH2 is an iron- and a-
ketoglutarate-dependent dioxygenase that repairs alkylated DNA bases. In several cancers, the
upregulation of ALKBHZ2 is associated with increased resistance to alkylating agents like
temozolomide. By inhibiting ALKBH2, AH2-14c prevents the repair of DNA damage induced by
these agents, leading to an accumulation of cytotoxic lesions, cell cycle arrest, and ultimately,
apoptosis.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15565053?utm_src=pdf-interest
https://www.benchchem.com/product/b15565053?utm_src=pdf-body
https://www.benchchem.com/product/b15565053?utm_src=pdf-body
https://www.benchchem.com/product/b15565053?utm_src=pdf-body
https://www.benchchem.com/product/b15565053?utm_src=pdf-body
https://www.benchchem.com/product/b15565053?utm_src=pdf-body
https://www.benchchem.com/product/b15565053?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Data Presentation

The following table summarizes the known quantitative data for AH2-14c. Further studies are
required to expand this dataset to other cell lines and experimental conditions.

Cell Line Assay Type Parameter Value

_ Cell Viability
U87 (Glioblastoma) IC50 4.56 uM
(MTT/CCK-8)

Signaling Pathways

ALKBH2-Mediated Signaling Pathways

Inhibition of ALKBH2 by AH2-14c is expected to impact downstream signaling pathways that
are regulated by ALKBH2's DNA demethylase activity. In various cancers, ALKBH2 has been
shown to influence key pathways such as the PISK/AKT pathway, which is crucial for cell
survival and proliferation. Furthermore, ALKBH2 has been linked to the regulation of proteins
involved in the epithelial-to-mesenchymal transition (EMT), a process critical for cancer cell
migration and invasion.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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